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Compound of Interest

Compound Name: Antimycobacterial agent-2

Cat. No.: B12399835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a novel antimycobacterial agent,

designated here as Antimycobacterial Agent-2 (Compound 22). This compound belongs to

the spiropyrimidetrione class of DNA gyrase inhibitors and has demonstrated promising activity

against Mycobacterium tuberculosis, including multidrug-resistant (MDR-TB) strains.

Mechanism of Action
Antimycobacterial Agent-2 (Compound 22) is an inhibitor of DNA gyrase, an essential

enzyme in Mycobacterium tuberculosis responsible for introducing negative supercoils into

DNA, a process critical for DNA replication and transcription.[1][2][3] Unlike fluoroquinolones,

which also target DNA gyrase, Compound 22 operates via a novel mechanism involving the

Mg2+-independent stabilization of the DNA cleavage complex.[1][2][3] This distinct mode of

action means that it does not exhibit cross-resistance with fluoroquinolones, making it a

valuable candidate for treating fluoroquinolone-resistant MDR-TB.[1][2][3] The inhibition of DNA

gyrase leads to the accumulation of double-strand DNA breaks, ultimately resulting in bacterial

cell death.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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